Cas no 2171665-82-8 (2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylformamido}butanoic acid)

• Product Name: 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylformamido}butanoic acid
• CAS No: 2171665-82-8
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6213705
• PubChem ID: 165503106
• Update Time: 2025-06-13

2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylformamido}butanoic acid
• 2171665-82-8
• EN300-1486385
• 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]-N-methylformamido}butanoic acid

• Inchi： 1S/C24H26N2O5/c1-3-20(21(27)28)26(2)22(29)24(12-13-24)25-23(30)31-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,3,12-14H2,1-2H3,(H,25,30)(H,27,28)
• InChI Key： ADFRGFIYHJNMSP-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C(C(=O)O)CC

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylformamido}butanoic acid

Research Brief on 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylformamido}butanoic acid (CAS: 2171665-82-8)

The compound 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylformamido}butanoic acid (CAS: 2171665-82-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopropyl moiety makes it particularly valuable for constructing complex peptide architectures with enhanced stability and bioavailability.

Recent studies have focused on the synthetic pathways and applications of this compound in the development of novel therapeutics. Researchers have optimized its synthesis to achieve higher yields and purity, which is essential for its use in large-scale pharmaceutical production. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to characterize and purify the compound, ensuring its suitability for preclinical studies.

One of the key findings from recent research is the compound's role in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved metabolic stability and membrane permeability. This has opened new avenues for targeting previously undruggable protein-protein interactions, particularly in oncology and neurodegenerative diseases. For instance, derivatives of 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylformamido}butanoic acid have shown promise in inhibiting key enzymes involved in cancer cell proliferation.

In addition to its therapeutic potential, the compound has also been investigated for its utility in bioconjugation strategies. Its reactive functional groups allow for site-specific modifications of biomolecules, enabling the development of targeted drug delivery systems and diagnostic tools. Recent publications highlight its use in the design of antibody-drug conjugates (ADCs), where it serves as a linker to attach cytotoxic payloads to monoclonal antibodies, thereby enhancing the precision of cancer treatments.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as scalability, cost-effectiveness, and potential immunogenicity of its derivatives need to be addressed. Ongoing research aims to overcome these hurdles by exploring alternative synthetic routes and evaluating the biocompatibility of its analogs. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-methylformamido}butanoic acid (CAS: 2171665-82-8) represents a versatile and promising tool in modern drug discovery. Its unique chemical properties and broad applicability make it a focal point of current research, with the potential to revolutionize therapeutic strategies across multiple disease areas. Future studies will likely delve deeper into its mechanistic insights and expand its utility in emerging fields such as personalized medicine and regenerative therapies.